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Compound of Interest

Compound Name: Propyne, 3-fluoro-

Cat. No.: B3031374

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). 3-Fluoropropyne is a potentially hazardous
chemical, and all handling should be conducted by trained professionals in a controlled
laboratory setting with appropriate personal protective equipment (PPE) and engineering
controls. Always consult a comprehensive and current SDS before handling this compound.

Introduction

3-Fluoropropyne, also known as propargyl fluoride, is a fluorinated organic compound with the
chemical formula CsHsF.[1] Its unique chemical structure, featuring a terminal alkyne and a
fluorine atom, makes it a valuable reagent and building block in organic synthesis and drug
discovery. However, the presence of the reactive propargyl group and the high electronegativity
of fluorine also impart potential hazards that necessitate careful handling and a thorough
understanding of its safety profile. This guide provides an in-depth overview of the known
safety and handling considerations for 3-fluoropropyne, drawing on data from related
compounds where specific information is lacking.

Physicochemical Properties

Quantitative data for 3-fluoropropyne is not extensively documented. The following table
summarizes its basic chemical properties.
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Property Value Reference
Chemical Formula CsHsF [1]
Molecular Weight 58.05 g/mol [1]
IUPAC Name 3-fluoroprop-1-yne [1]
Propargyl fluoride, 3-fluoro-1-
Synonyms [1]
propyne
CAS Number 2805-22-3 [1]

Hazard Identification and Toxicological Profile

Specific toxicological data for 3-fluoropropyne is not readily available in the public domain.
Therefore, a conservative approach to handling is imperative, drawing parallels from the known
hazards of structurally similar compounds such as propargyl bromide and other fluorinated
hydrocarbons.

Potential Hazards:

Flammability: Like many low molecular weight alkynes, 3-fluoropropyne is expected to be
highly flammable. Propargyl bromide, a related compound, is a flammable liquid.

o Explosive Potential: Terminal alkynes can form explosive acetylides with certain metals (e.qg.,
copper, silver, mercury). Contact with these metals, their salts, or alloys should be strictly
avoided. Propargyl bromide is known to be shock-sensitive.

« Toxicity: The toxicity of 3-fluoropropyne has not been fully investigated. However, propargyl
bromide is known to be toxic if swallowed, in contact with skin, or if inhaled. Fluorinated
compounds can also pose unique toxicological risks. Upon combustion, it may produce
highly toxic and corrosive fumes, including hydrogen fluoride.

e [rritation: Based on data for similar compounds, 3-fluoropropyne is likely to be a skin, eye,
and respiratory tract irritant.

Safe Handling and Storage
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Given the lack of a specific Safety Data Sheet (SDS), the following handling and storage
procedures are recommended based on the properties of analogous compounds.

Engineering Controls:
 All work with 3-fluoropropyne should be conducted in a well-ventilated chemical fume hood.

o Use of a glove box or other containment systems may be necessary for larger quantities or
procedures with a higher risk of release.

o Ensure that an eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

» Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile,
neoprene) are required. Regularly inspect gloves for any signs of degradation.

o Respiratory Protection: For operations where inhalation risk is high, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.

Handling Procedures:

» Avoid all contact with skin, eyes, and clothing.

e Ground and bond all containers and transfer equipment to prevent static discharge.
» Use only non-sparking tools.

o Keep away from heat, sparks, open flames, and other ignition sources.

e Avoid contact with incompatible materials, especially metals that can form explosive
acetylides.

Storage:

o Store in a tightly sealed, clearly labeled container.
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o Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat.

» Store away from incompatible materials. A flammable liquids storage cabinet is
recommended.

Experimental Protocols

Detailed experimental protocols involving 3-fluoropropyne are scarce. However, the synthesis
of propargylic fluorides has been described in the literature and can serve as a basis for its
preparation.

Example Synthesis of a Propargylic Fluoride (General Procedure):

A common method for the synthesis of propargylic fluorides involves the reaction of an
allenylsilane with an electrophilic fluorinating reagent, such as Selectfluor.

o Reaction Setup: A solution of the allenylsilane is prepared in an anhydrous solvent, such as
acetonitrile, under an inert atmosphere (e.g., argon or nitrogen).

o Reagent Addition: Selectfluor is added portion-wise to the stirred solution at room
temperature.

» Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

o Workup: Upon completion, the reaction mixture is typically quenched with water and
extracted with an organic solvent. The organic layers are combined, dried over an anhydrous
salt (e.g., magnesium sulfate), and concentrated under reduced pressure.

¢ Purification: The crude product is then purified by column chromatography on silica gel.

Logical Workflow for Handling 3-Fluoropropyne:
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A logical workflow for the safe handling of 3-fluoropropyne.
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Reactivity and Incompatibilities

o Acetylide Formation: As a terminal alkyne, 3-fluoropropyne can react with strong bases to
form a propargyl anion, which can then react with various electrophiles. It is critical to avoid
contact with heavy metals like copper, silver, and mercury, as this can lead to the formation
of highly explosive metal acetylides.

e Polymerization: Propargylic compounds can be prone to polymerization, which can
sometimes be violent.

e Incompatible Materials: Strong oxidizing agents, strong bases, and metals should be
considered incompatible.

First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Conclusion

While 3-fluoropropyne is a compound of interest for synthetic and medicinal chemistry, the lack
of comprehensive safety data necessitates a highly cautious and informed approach to its
handling. Researchers and professionals must extrapolate safety protocols from structurally
related compounds, employ stringent engineering controls and personal protective equipment,
and conduct thorough risk assessments before any experimental work. Further toxicological
and reactivity studies are crucial to fully characterize the safety profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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